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Compound of Interest

Compound Name: Oleoyl chloride

Cat. No.: B052042

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for Oleoyl Chloride

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the chemical properties and associated hazards of oleoyl chloride is
paramount for ensuring laboratory safety and experimental success. This technical guide
provides a detailed overview of the Material Safety Data Sheet (MSDS), also known as the
Safety Data Sheet (SDS), for oleoyl chloride (CAS No. 112-77-6).

Chemical and Physical Properties

Oleoyl chloride is a fatty acid derivative that presents as a colorless to pale yellow or brown
oily liquid with a pungent odor.[1][2][3] It is derived from oleic acid and is highly reactive,
particularly with nucleophiles, due to the presence of the acyl chloride functional group.[1][2]
This reactivity makes it a versatile intermediate in organic synthesis.[1][4] It is soluble in
common organic solvents like acetone, chloroform, and toluene but is insoluble in and reacts
with water.[1][5]
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Property Value Source(s)

Molecular Formula CisH33CIO [61[7]

Molecular Weight 300.91 g/mol [21[6]1[7]
Colorless to pale yellow/brown

Appearance o [1112][5]
liquid

Odor Pungent, characteristic [11[31[8]

N ] 193 °C at 4 mmHg; 175-180

Boiling Point [51191[10]
°C at 1 kPa

Density 0.91 - 0.96 g/mL at 20-25 °C [1119]

Flash Point >110 °C (>230 °F) [5]1[9]

Refractive Index n20/D 1.463 [9]

Water Solubility Decomposes [1]

Hazards Identification and GHS Classification

Oleoyl chloride is classified as a corrosive substance.[3] The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals categorizes it as Skin Corrosion, Category
1B.[6][11] This classification indicates that it causes severe skin burns and eye damage upon
contact.
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GHS Classification = Code Description Source(s)
Pictogram Corrosion [6]
Signal Word Danger [6][10]

Causes severe skin

Hazard Statement H314 burns and eye [6][10][11]
damage
May be corrosive to

Hazard Statement H290 [8][12]

metals

P260, P264, P280,

P301+P330+P331,
Precautionary P303+P361+P353, ]
See below for details [6][10]
Statements P304+P340,
P305+P351+P338,

P363, P405, P501
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GHS Classification
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Toxicological Information

Oleoyl chloride is considered highly corrosive and toxic upon contact or inhalation.[1] Acute

exposure can lead to severe irritation and burns of the skin, eyes, and respiratory tract.[1][3]

This is due to its reactivity with biological tissues and the release of hydrogen chloride upon

hydrolysis.[1] While specific data on acute inhalation and dermal toxicity are limited, the primary

hazard is its corrosive nature.[3]

Toxicity Data Value Species Source(s)
LD50 (Oral) >2000 mg/kg Rat [5]
) o Corrosive / Causes .
Skin Irritation Not applicable [3][6][10]
severe burns
o Corrosive / Causes .
Eye Irritation Not applicable [31[6][10]

severe eye damage

Not classified as a
Carcinogenicity carcinogen by IARC, Not applicable
NTP, ACGIH or OSHA

[1]3]

Experimental Protocols
Synthesis of Oleoyl Chloride

A common method for the synthesis of oleoyl chloride involves the reaction of oleic acid with a

chlorinating agent.[2]

Method 1: Using Phosphorus Trichloride

Charge a reaction vessel with oleic acid.

between 25-33°C.

Hold the reaction at this temperature for 4 hours.

After the addition is complete, increase the temperature to 55°C.

While stirring, slowly add phosphorus trichloride (PCls), maintaining the temperature
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 After the holding period, the lower layer of phosphorous acid is separated to yield oleoyl
chloride.[1]

Method 2: Using Thionyl Chloride or Oxalyl Chloride

o React oleic acid with a chlorinating agent such as thionyl chloride (SOCIz2) or oxalyl chloride
under mild heating (typically 40-70°C).

e The reaction converts the carboxylic acid group into the acyl chloride.

» Purify the resulting oleoyl chloride via distillation under reduced pressure to remove
impurities and the excess chlorinating agent.[1]

Reactants

Process

Controlled Reaction
(25-70°C)

Separation / Distillation
(under reduced pressure)

~
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Handling, Storage, and Emergency Procedures

Proper handling and storage are critical to maintain the stability of oleoyl chloride and to
prevent hazardous situations.

Handling:

Work in a well-ventilated area, preferably in a fume hood.[1][10]

Avoid breathing vapors or mists.[3][10]

Do not get on skin or in eyes.[3]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles or a face shield, and protective clothing.[1][5][10]

Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as water,
alcohols, amines, strong bases, and heat sources.[1][3]

» Keep containers tightly sealed under an inert atmosphere (e.g., nitrogen or argon) to prevent
hydrolysis from moisture.[1]

o Store locked up.[6][10] Recommended storage temperature is often -20°C or 4°C.[1][10]
First Aid Measures:

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[3][10]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
or shower for at least 15 minutes. Seek immediate medical attention.[3][10]
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 Inhalation: Remove the person to fresh air and keep comfortable for breathing. If breathing is
difficult, administer oxygen. Seek immediate medical attention.[3][10]

e Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3][10]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, foam, water fog, or carbon dioxide.[3]

e Hazardous Decomposition Products: Under fire conditions, it may decompose to produce
toxic fumes such as hydrogen chloride and oxides of carbon.[3][11]

o Special Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective, acid-resistant clothing.[3]
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Ecological Information

There is limited information available regarding the ecotoxicity of oleoyl chloride. Most safety
data sheets indicate that no data is available for its effects on aquatic life or its persistence and
degradability in the environment.[3][10] Due to its reactivity with water to form oleic acid and
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hydrochloric acid, spills may cause localized pH changes in aquatic environments.[2][5] It is
crucial to prevent the material from entering public sewer systems or waterways.[3]

This guide is intended for informational purposes and should not replace a thorough review of
the official Safety Data Sheet provided by the supplier. Always consult the most current SDS for
oleoyl chloride before handling or using this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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